Cas no 104273-99-6 (2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-)
104273-99-6 structure
Product Name:2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-
CAS No:104273-99-6
MF:C13H14O5
MW:250.247264385223
CID:1142169
Update Time:2024-07-27
2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-
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- Inchi: 1S/C13H14O5/c1-3-17-12-8-10(5-7-13(15)16)4-6-11(12)18-9(2)14/h4-8H,3H2,1-2H3,(H,15,16)
- InChI Key: KDTUPJQCNDBOJZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C=CC1=CC=C(OC(C)=O)C(OCC)=C1
Computed Properties
- Exact Mass: 303.11071
Experimental Properties
- Density: 1.231±0.06 g/cm3(Predicted)
- Melting Point: 176-177 °C
- Boiling Point: 384.1±27.0 °C(Predicted)
- PSA: 85.62
- pka: 4.33±0.10(Predicted)
2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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